molecular formula C11H10F3NO3 B8686180 Methyl 2-(acetylamino)-4-(trifluoromethyl)benzoate CAS No. 869550-68-5

Methyl 2-(acetylamino)-4-(trifluoromethyl)benzoate

Cat. No.: B8686180
CAS No.: 869550-68-5
M. Wt: 261.20 g/mol
InChI Key: TXBMTCMROZBKLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(acetylamino)-4-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C11H10F3NO3 and its molecular weight is 261.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

869550-68-5

Molecular Formula

C11H10F3NO3

Molecular Weight

261.20 g/mol

IUPAC Name

methyl 2-acetamido-4-(trifluoromethyl)benzoate

InChI

InChI=1S/C11H10F3NO3/c1-6(16)15-9-5-7(11(12,13)14)3-4-8(9)10(17)18-2/h3-5H,1-2H3,(H,15,16)

InChI Key

TXBMTCMROZBKLB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the product from Step 1 (5.34 g) in dioxane (25 ml) was added acetic anhydride (6 ml) and pyridine (4 ml). After 60 hours of stirring at 80° C., the solution was concentrated under reduced pressure and the residue was dissolved into ethyl acetate. The organic layer was washed with 2M sodium carbonate, 10% aqueous HCl, water and brine, dried over sodium sulfate and evaporated. The product was purified by flash chromatography (ISCO, 5%-20% ethyl acetate in hexanes) to provide a beige solid (5.27 g). LRMS (ES+) m/z 262.0 (M+H)+.
Quantity
5.34 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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